1-Phenyl-2,5,8,11,14-pentaoxahexadecan-16-yl dihydrogen phosphate

• CAS No.: 98072-04-9
• Molecular Formula: C17H29O9P
• Molecular Weight: 408.4 g/mol
• IUPAC Name: 2-[2-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl dihydrogen phosphate
• InChI: InChI=1S/C17H29O9P/c18-27(19,20)26-15-14-24-11-10-22-7-6-21-8-9-23-12-13-25-16-17-4-2-1-3-5-17/h1-5H,6-16H2,(H2,18,19,20)
• InChI Key: OWCBSPOKYFVTBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCCOCCOCCOCCOCCOP(=O)(O)O

Description

1-Phenyl-2,5,8,11,14-pentaoxahexadecan-16-yl dihydrogen phosphate is a chemical compound with the molecular formula C17H29O9P and a molecular weight of 408.4 g/mol. This compound is known for its unique structure, which includes a phenyl group and multiple ether linkages, making it a versatile molecule in various scientific and industrial applications.

Preparation Methods

The synthesis of 1-Phenyl-2,5,8,11,14-pentaoxahexadecan-16-yl dihydrogen phosphate typically involves organic synthesis techniques. One common method includes the reaction of 1-Phenyl-2,5,8,11,14-pentaoxahexadecan-16-ol with phosphoric acid under controlled conditions. The reaction conditions often require specific temperatures and catalysts to ensure high yield and purity. Industrial production methods may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability .

Chemical Reactions Analysis

1-Phenyl-2,5,8,11,14-pentaoxahexadecan-16-yl dihydrogen phosphate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding phosphates and other oxidized products.

Reduction: Reduction reactions can convert the phosphate group to phosphite or other reduced forms.

Substitution: The phenyl group and ether linkages can undergo substitution reactions with various reagents, leading to the formation of new derivatives

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Phenyl-2,5,8,11,14-pentaoxahexadecan-16-yl dihydrogen phosphate has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: This compound can be used in biochemical assays and as a probe for studying biological processes.

Industry: It is used in the production of specialty chemicals and materials, including polymers and surfactants.

Mechanism of Action

The mechanism of action of 1-Phenyl-2,5,8,11,14-pentaoxahexadecan-16-yl dihydrogen phosphate involves its interaction with specific molecular targets and pathways. The phosphate group can participate in phosphorylation reactions, which are crucial in various biochemical processes. The ether linkages provide flexibility and stability, allowing the compound to interact with different molecular structures .

Comparison with Similar Compounds

1-Phenyl-2,5,8,11,14-pentaoxahexadecan-16-yl dihydrogen phosphate can be compared with similar compounds such as:

1-Phenyl-2,5,8,11,14-pentaoxahexadecan-16-ol: This compound lacks the phosphate group and is primarily used as a solvent and intermediate in organic synthesis.

1-Phenyl-2,5,8,11,14-pentaoxahexadecan-16-yl methanesulfonate: This compound contains a methanesulfonate group instead of a phosphate group, making it useful in different chemical reactions and applications.

The uniqueness of this compound lies in its combination of a phenyl group, multiple ether linkages, and a phosphate group, which provides a versatile platform for various scientific and industrial applications.